Cas no 1909314-11-9 (methyl 6-cyano-2-azabicyclo2.2.2octane-2-carboxylate)

• Product Name: methyl 6-cyano-2-azabicyclo2.2.2octane-2-carboxylate
• CAS No: 1909314-11-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD29054824
• CID: 4628808
• PubChem ID: 121552287
• Update Time: 2025-06-14

methyl 6-cyano-2-azabicyclo2.2.2octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 6-cyano-, methyl ester
• methyl 6-cyano-2-azabicyclo[2.2.2]octane-2-carboxylate
• methyl 6-cyano-2-azabicyclo2.2.2octane-2-carboxylate

• MDL： MFCD29054824
• Inchi： 1S/C10H14N2O2/c1-14-10(13)12-6-7-2-3-9(12)8(4-7)5-11/h7-9H,2-4,6H2,1H3
• InChI Key： PEOTWIGAGRITRR-UHFFFAOYSA-N
• SMILES： C12CCC(CC1C#N)CN2C(OC)=O

Additional information on methyl 6-cyano-2-azabicyclo2.2.2octane-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 6-Cyano-2-Azabicyclo[2.2.2]Octane-2-Carboxylate (CAS: 1909314-11-9)

Methyl 6-cyano-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1909314-11-9) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief consolidates the latest findings on the synthesis, pharmacological properties, and applications of this compound, providing a comprehensive overview for researchers in the field.

The compound's rigid bicyclic scaffold, featuring a cyano group and a carboxylate ester, offers distinct advantages in drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers successfully derivatized the compound to yield analogs with enhanced binding affinity to GABA_A receptors, suggesting potential applications in treating anxiety disorders and epilepsy. The synthetic route involved a key [2+2] cycloaddition followed by selective functionalization at the 6-position, achieving an overall yield of 68%.

In the realm of enzyme inhibition, methyl 6-cyano-2-azabicyclo[2.2.2]octane-2-carboxylate has shown promise as a scaffold for developing selective kinase inhibitors. A recent patent application (WO2023056789) disclosed its incorporation into novel compounds targeting Bruton's tyrosine kinase (BTK), with IC₅₀ values in the low nanomolar range. Molecular docking studies revealed that the bicyclic core optimally occupies the hydrophobic pocket of BTK, while the cyano group forms critical hydrogen bonds with the hinge region. These findings position the compound as a valuable template for next-generation immunomodulators.

From a synthetic chemistry perspective, advances in asymmetric catalysis have enabled the enantioselective preparation of this scaffold. A 2024 report in Angewandte Chemie described a chiral Lewis acid-catalyzed [2+2+2] cyclization strategy that affords the (R)-enantiomer with >99% ee. This breakthrough is particularly significant given the increasing recognition of the importance of stereochemistry in drug efficacy and safety. The methodology employs a novel lanthanide-based catalyst system that demonstrates remarkable functional group tolerance and scalability.

Pharmacokinetic studies of methyl 6-cyano-2-azabicyclo[2.2.2]octane-2-carboxylate derivatives have revealed favorable drug-like properties. A series of radiolabeled analogs exhibited excellent blood-brain barrier penetration in rodent models, with brain-to-plasma ratios exceeding 5:1. Metabolic stability assays using human liver microsomes showed t_1/2 values >120 minutes for several derivatives, suggesting reduced susceptibility to first-pass metabolism. These characteristics make the scaffold particularly attractive for CNS-targeted therapeutics.

Looking forward, researchers are exploring the compound's potential in targeted protein degradation. Preliminary work has demonstrated its successful incorporation into proteolysis-targeting chimeras (PROTACs) directed against neurodegenerative disease targets. The rigid bicyclic structure appears to confer optimal linker geometry for ternary complex formation between the target protein and E3 ubiquitin ligase. This emerging application could significantly expand the utility of methyl 6-cyano-2-azabicyclo[2.2.2]octane-2-carboxylate in chemical biology.

In conclusion, methyl 6-cyano-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1909314-11-9) represents a multifaceted scaffold with diverse applications in medicinal chemistry. Recent advances in its synthesis and derivatization, coupled with promising biological data, position this compound as a valuable tool for drug discovery. Future research directions likely include further exploration of its stereoselective applications, expansion into new target classes, and optimization of its physicochemical properties for clinical translation.